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Compound of Interest

Compound Name: 3-Iodopropane-1,2-diol

CAS No.: 554-10-9

Cat. No.: B121770

Get Quote

Executive Summary & Chemical Identity
3-Iodopropane-1,2-diol (CAS: 554-13-2), also known as

-iodohydrin, presents specific disposal challenges due to the presence of a carbon-iodine (C-I)
bond.[1] Unlike simple alcohols, this compound is a halogenated alkylating agent. Improper
disposal into non-halogenated waste streams or municipal drains can lead to the formation of
toxic byproducts during incineration or contamination of water systems.

Immediate Action Required:

Do NOT pour down the drain.[2]

Do NOT mix with strong oxidizers or non-halogenated solvents (e.g., acetone, ethanol) if

avoidable.

Segregate strictly into the Halogenated Organic Waste stream.
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Property Data Relevance to Disposal

CAS Number 554-13-2
Unique identifier for waste

manifests.[1]

Formula
High iodine content requires

high-temp incineration.[1]

Physical State Viscous Liquid
Requires leak-proof secondary

containment.[1]

Stability Light Sensitive

May darken (release

) over time; requires

stabilization.[1]

Hazards Irritant (Skin/Eye), H315/H319
Standard PPE (Nitrile gloves,

goggles) required.[1]

Reactivity Alkylating Agent
Potential carcinogen; handle

as a cytotoxic hazard.[1]

Hazard Assessment & Pre-Disposal Causality
To ensure safety, one must understand why specific protocols are necessary.

The Mechanism of Hazard
The C-I bond in 3-iodopropane-1,2-diol is weaker than C-Cl or C-Br bonds.[1] This makes the

iodine a good "leaving group," rendering the molecule a potential alkylating agent.

Biological Risk: It can alkylate DNA/proteins, posing a potential genotoxic risk similar to other

alkyl iodides.

Chemical Risk: Upon exposure to light or heat, the compound degrades, homolytically

cleaving to release elemental iodine (

), which is corrosive and volatile.[1]
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Before bulking this chemical into a waste drum, perform this visual check:

Color Inspection: Pure compound is colorless to pale yellow.

Dark Yellow/Brown: Indicates significant decomposition and free iodine (

).

Action: If dark brown, add a small amount of Sodium Thiosulfate solution (10%) to the waste

container to quench the free iodine before sealing. This prevents pressure buildup and

corrosion of the waste container.

Disposal Decision Matrix (Workflow)
The following logic gate ensures the material ends up in the correct incineration stream (EPA

RCRA "F-List" or "D-List" equivalent for halogenated solvents).
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Waste Generation:
3-Iodopropane-1,2-diol

Visual Inspection:
Is liquid Dark Brown/Yellow?

Stabilization:
Add 10% Na2S2O3 (Thiosulfate)

until color fades

Yes (Free Iodine)

Purity Check:
Is it mixed with other solvents?

No (Stable)

Route A: Halogenated Waste Stream
(Must be incinerated >1100°C)

Pure or Mixed w/ Halogens Mixed w/ Non-Halogens

Containerization:
HDPE or Glass (Amber preferred)

Label: 'Halogenated Organic Waste'

Route B: Non-Halogenated Stream

Do NOT use Route B
(Cross-Contamination Risk)

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and stabilization of iodinated waste.

Step-by-Step Disposal Protocol
Step 1: Preparation & PPE[5]

PPE: Nitrile gloves (double gloving recommended due to permeation risk of alkyl iodides),

safety goggles, and lab coat.
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Ventilation: Perform all transfers inside a certified chemical fume hood to capture volatile

organic iodine vapors.

Step 2: Container Selection
Material: Use High-Density Polyethylene (HDPE) or Glass.

Note: Avoid metal containers if free iodine is suspected, as

corrodes metal rapidly.

Volume: Do not fill containers >90% full to allow for thermal expansion.

Step 3: Bulking & Transfer
Segregation: Ensure the destination waste carboy is designated "Halogenated Organic

Solvents."

Critical: Never mix with acidic waste streams containing oxidizers (e.g., Chromic acid,

Nitric acid). This will oxidize the iodide to iodine gas (

), creating a toxic cloud.

Transfer: Pour slowly using a funnel. If the waste is viscous, a small amount of

dichloromethane (DCM) or acetone can be used to rinse the original vessel into the waste

container.

Step 4: Labeling
Affix a hazardous waste label containing the following data:

Chemical Name: "Waste 3-Iodopropane-1,2-diol" (or "Halogenated Solvent Mixture").[1]

Constituents: List all major solvents (e.g., "3-Iodopropane-1,2-diol 5%, Acetone 95%").

Hazard Checkboxes: [x] Toxic [x] Irritant.

Emergency Procedures: Spill Management
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If a spill occurs outside the fume hood:

Evacuate: Clear the immediate area if the spill is >100 mL.

PPE: Don vapor-protective respiratory protection if ventilation is poor.

Neutralization (The "Blue" Indicator):

Prepare a solution of Sodium Thiosulfate (5-10%) and Sodium Carbonate (Soda Ash).

Spray/pour over the spill.[3] The thiosulfate reduces volatile iodine (

) back to non-volatile iodide (

).

Visual Cue: The dark brown color of iodine will fade to colorless/pale yellow.

Absorption: Cover with vermiculite, sand, or commercial "Organic" spill pads.

Disposal: Scoop material into a wide-mouth jar and label as "Hazardous Waste: Debris

contaminated with Halogenated Organics."

Regulatory & Transport Information
When preparing the waste manifest for the EHS (Environmental Health & Safety) team or

external contractor:

US EPA Waste Code:F002 (Spent Halogenated Solvents) is the most common default for

mixtures. If pure and discarded, it may be classified under D001 (Ignitable) or D003

(Reactive) depending on formulation, but generally defaults to characteristic hazardous

waste.

DOT Shipping Name (Likely):

UN 2810, Toxic liquid, organic, n.o.s. (3-Iodopropane-1,2-diol)[1]

OR
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UN 3082, Environmentally hazardous substance, liquid, n.o.s.[1]

Note: Always verify Section 14 of the specific manufacturer SDS, as stabilizers may alter

the classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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